Cas no 1092345-66-8 (1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione)

• Product Name: 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione
• CAS No: 1092345-66-8
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• MDL: MFCD11501795
• CID: 5186156
• Update Time: 2025-11-01

1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione

• MDL： MFCD11501795
• Inchi： 1S/C14H17N3O3/c18-13-3-4-14(19)17(13)10-11-1-2-12(15-9-11)16-5-7-20-8-6-16/h1-2,9H,3-8,10H2
• InChI Key： UDDXBBVTQFIMMR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(N3CCOCC3)N=C2)C(=O)CCC1=O

Computed Properties

• Exact Mass: 275.127
• Monoisotopic Mass: 275.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7A^2

Additional information on 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione

Introduction to 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione (CAS No. 1092345-66-8)

1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione, also known by its CAS number 1092345-66-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and is characterized by its unique structural features, which include a morpholine and a pyridine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione is composed of a pyrrolidinone core with a substituted pyridine ring and a morpholine group. The morpholine moiety is known for its ability to enhance solubility and bioavailability, while the pyridine ring provides additional pharmacological properties. The combination of these functional groups results in a molecule with a high degree of chemical stability and biological activity.

Recent studies have explored the potential of 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione as a therapeutic agent. One notable area of research is its application in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have indicated that the compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory disorders. Furthermore, it has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vitro and in vivo experiments have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. These characteristics are crucial for ensuring that the drug can effectively reach its target sites in the body and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione involves several well-established chemical reactions. One common approach is to start with a suitably substituted pyridine derivative, which is then reacted with morpholine to form the intermediate morpholino-pyridine compound. This intermediate is subsequently coupled with a pyrrolidinone precursor through a reductive amination or similar reaction to yield the final product. The synthetic route can be optimized for large-scale production to meet the demands of clinical trials and commercialization.

In conclusion, 1-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}pyrrolidine-2,5-dione (CAS No. 1092345-66-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in multiple disease areas.